Cas no 1805120-04-0 (6-Nitro-2-(trifluoromethyl)nicotinonitrile)

6-Nitro-2-(trifluoromethyl)nicotinonitrile is a fluorinated nitropyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a nitro group at the 6-position and a trifluoromethyl substituent at the 2-position—enhance reactivity and bioactivity, making it a valuable intermediate in the synthesis of heterocyclic compounds. The electron-withdrawing properties of the nitro and trifluoromethyl groups contribute to its versatility in nucleophilic substitution and cross-coupling reactions. This compound is particularly useful in the development of bioactive molecules, including potential herbicides and pharmaceuticals, due to its ability to modulate electronic and steric effects in target structures. High purity and stability further support its application in precision synthetic workflows.
6-Nitro-2-(trifluoromethyl)nicotinonitrile structure
1805120-04-0 structure
Product name:6-Nitro-2-(trifluoromethyl)nicotinonitrile
CAS No:1805120-04-0
MF:C7H2F3N3O2
MW:217.104891300201
CID:4904476

6-Nitro-2-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-2-(trifluoromethyl)nicotinonitrile
    • Inchi: 1S/C7H2F3N3O2/c8-7(9,10)6-4(3-11)1-2-5(12-6)13(14)15/h1-2H
    • InChI Key: METXKFLHLPWABW-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC=C([N+](=O)[O-])N=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 303
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.5

6-Nitro-2-(trifluoromethyl)nicotinonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029007859-250mg
6-Nitro-2-(trifluoromethyl)nicotinonitrile
1805120-04-0 95%
250mg
$1,009.40 2022-04-01
Alichem
A029007859-1g
6-Nitro-2-(trifluoromethyl)nicotinonitrile
1805120-04-0 95%
1g
$3,039.75 2022-04-01
Alichem
A029007859-500mg
6-Nitro-2-(trifluoromethyl)nicotinonitrile
1805120-04-0 95%
500mg
$1,701.85 2022-04-01

Additional information on 6-Nitro-2-(trifluoromethyl)nicotinonitrile

Comprehensive Overview of 6-Nitro-2-(trifluoromethyl)nicotinonitrile (CAS No. 1805120-04-0)

6-Nitro-2-(trifluoromethyl)nicotinonitrile (CAS No. 1805120-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitropyridine derivative features a nitro group at the 6-position and a trifluoromethyl group at the 2-position, coupled with a cyano substituent, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C7H2F3N3O2, reflects its high nitrogen content, which is pivotal for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 6-Nitro-2-(trifluoromethyl)nicotinonitrile has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "nitropyridine derivatives in medicinal chemistry" or "trifluoromethyl group applications," highlighting the compound's relevance in modern structure-activity relationship (SAR) studies. Its CAS No. 1805120-04-0 is often queried in databases such as PubChem and Reaxys, underscoring its importance in high-throughput screening and lead optimization.

The synthesis of 6-Nitro-2-(trifluoromethyl)nicotinonitrile typically involves multi-step reactions, including nitration and cyanation of precursor pyridine frameworks. A common search query, "synthesis of nitropyridine nitriles," reflects the industrial interest in scalable production methods. Analytical techniques like NMR spectroscopy and HPLC-MS are employed to validate its purity, a critical factor for its use in preclinical studies. The compound's electron-withdrawing groups also make it a candidate for photocatalysis research, aligning with trends in sustainable chemistry.

Beyond pharmaceuticals, 6-Nitro-2-(trifluoromethyl)nicotinonitrile finds utility in agrochemical formulations, particularly in developing herbicides with improved selectivity. Searches for "nitrile-containing agrochemicals" or "CF3-substituted pyridines" often reference this compound. Its stability under physiological conditions further supports its exploration in bioconjugation and proteomics, addressing the growing need for chemical probes in genomics research.

From a commercial perspective, suppliers of CAS No. 1805120-04-0 emphasize its availability in research-grade quantities, catering to academic and industrial labs. The compound's MSDS (Material Safety Data Sheet) details standard handling protocols, though it is not classified as hazardous under normal conditions. Environmental concerns related to nitroaromatics have spurred investigations into its biodegradation pathways, a topic frequently searched alongside "green chemistry alternatives."

In conclusion, 6-Nitro-2-(trifluoromethyl)nicotinonitrile exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span drug discovery, catalysis, and crop protection, resonating with global trends in precision medicine and sustainable agriculture. As research into heterocyclic scaffolds advances, this compound will likely remain a focal point for innovation.

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